Cas no 2089712-60-5 (2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid)

2-{2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core with dichloro substitutions at the 2- and 4-positions. The propanoic acid moiety at the 7-position enhances its utility as a versatile intermediate in medicinal chemistry and pharmaceutical synthesis. Its structural framework is valuable for developing biologically active molecules, particularly kinase inhibitors and anticancer agents. The dichloro substitutions contribute to its reactivity, enabling selective functionalization for further derivatization. This compound is characterized by high purity and stability, making it suitable for research applications requiring precise molecular modifications. Its well-defined synthetic pathway ensures consistent quality for use in drug discovery and development.
2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid structure
2089712-60-5 structure
Product Name:2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
CAS No:2089712-60-5
MF:C9H7Cl2N3O2
MW:260.076779603958
CID:5302493
Update Time:2026-03-10

2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)propanoic acid
    • 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
    • Inchi: 1S/C9H7Cl2N3O2/c1-4(8(15)16)14-3-2-5-6(10)12-9(11)13-7(5)14/h2-4H,1H3,(H,15,16)
    • InChI Key: MNQGGXWPDLKRCU-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(N1C2C(C=C1)=C(Cl)N=C(Cl)N=2)C

2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1544812-250mg
2-(2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)propanoic acid
2089712-60-5 98%
250mg
¥6138 2023-04-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1544812-500mg
2-(2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)propanoic acid
2089712-60-5 98%
500mg
¥8184 2023-04-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1544812-1g
2-(2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)propanoic acid
2089712-60-5 98%
1g
¥11949 2023-04-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHMA048-100MG
2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
2089712-60-5 95%
100MG
¥ 1,280.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHMA048-250MG
2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
2089712-60-5 95%
250MG
¥ 2,052.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHMA048-500MG
2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
2089712-60-5 95%
500MG
¥ 3,418.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHMA048-1G
2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
2089712-60-5 95%
1g
¥ 5,121.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHMA048-5G
2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
2089712-60-5 95%
5g
¥ 15,364.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHMA048-10G
2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
2089712-60-5 95%
10g
¥ 25,608.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHMA048-100mg
2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
2089712-60-5 95%
100mg
¥1279.0 2024-04-22

Additional information on 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid

Recent Advances in the Study of 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid (CAS: 2089712-60-5)

The compound 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid (CAS: 2089712-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid as a key intermediate in the synthesis of novel kinase inhibitors. Its pyrrolo[2,3-d]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with high affinity for ATP-binding sites in various kinases. Researchers have successfully utilized this compound to develop selective inhibitors targeting JAK and TYK2 kinases, which are implicated in inflammatory and autoimmune diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating JAK-STAT signaling pathways. The research team employed structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic properties, resulting in improved oral bioavailability and metabolic stability. These findings suggest that 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid derivatives could serve as promising candidates for the treatment of rheumatoid arthritis and other inflammatory disorders.

Another significant development involves the application of this compound in cancer research. Preclinical studies have shown that certain derivatives exhibit potent antiproliferative activity against various cancer cell lines, particularly those with dysregulated kinase signaling. The compound's ability to selectively inhibit specific kinase isoforms while sparing others makes it an attractive starting point for the development of targeted cancer therapies with reduced off-target effects.

The synthetic accessibility of 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid has also been a focus of recent research. Several innovative synthetic routes have been reported, including a novel one-pot procedure that significantly improves yield and reduces production costs. These advancements in synthetic methodology are expected to facilitate further investigation of this compound's therapeutic potential and accelerate drug discovery efforts.

Looking ahead, researchers are exploring the compound's potential in addressing emerging therapeutic challenges, such as resistance to existing kinase inhibitors. Preliminary data suggest that structural modifications of the pyrrolo[2,3-d]pyrimidine core could overcome common resistance mechanisms, opening new avenues for the treatment of refractory diseases. Additionally, computational modeling studies are being conducted to predict the compound's interactions with novel kinase targets, potentially expanding its therapeutic applications.

In conclusion, 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid (CAS: 2089712-60-5) represents a versatile and promising scaffold in medicinal chemistry. The recent research highlights its potential in developing novel therapeutics for inflammatory diseases and cancer, while ongoing studies continue to uncover new applications and optimization strategies. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation kinase inhibitors.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk